Cas no 2097892-07-2 (2,4,6-trimethyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide)

• Product Name: 2,4,6-trimethyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide
• CAS No: 2097892-07-2
• MF: C₂₀H₂₃N₃O₂
• MW: 337.415524721146
• CID: 5468381
• Update Time: 2025-06-07

2,4,6-trimethyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,4,6-trimethyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide
• 2,4,6-trimethyl-N-[[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]benzamide

• Inchi： 1S/C20H23N3O2/c1-13-7-14(2)19(15(3)8-13)20(25)22-11-16-9-17(12-21-10-16)23-6-4-5-18(23)24/h7-10,12H,4-6,11H2,1-3H3,(H,22,25)
• InChI Key： QEQNONLDASHRPD-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=NC=C(CNC(C2C(C)=CC(C)=CC=2C)=O)C=1

Computed Properties

• Exact Mass: 337.17902698 g/mol
• Monoisotopic Mass: 337.17902698 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 337.4
• XLogP3: 2.1
• Topological Polar Surface Area: 62.3

Additional information on 2,4,6-trimethyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide

Introduction to 2,4,6-trimethyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide (CAS No. 2097892-07-2)

2,4,6-trimethyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide (CAS No. 2097892-07-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular structure of 2,4,6-trimethyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide is composed of a benzamide core substituted with three methyl groups at the 2, 4, and 6 positions. The pyridine ring is functionalized with a 2-oxopyrrolidine moiety, which imparts unique pharmacological properties to the molecule. The presence of these functional groups suggests that the compound may exhibit favorable interactions with biological targets, making it a valuable candidate for drug development.

In terms of chemical synthesis, 2,4,6-trimethyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide can be synthesized through a multi-step process involving the condensation of 2,4,6-trimethylbenzoyl chloride with the appropriate amine derivative. Recent studies have reported efficient synthetic routes that improve yield and purity, making the compound more accessible for large-scale production and further research.

The biological activities of 2,4,6-trimethyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide have been extensively investigated in both in vitro and in vivo models. One of the most notable findings is its potent anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2,4,6-trimethyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide has also demonstrated significant neuroprotective properties. Studies have shown that it can reduce oxidative stress and protect neurons from damage induced by various neurotoxic agents. These findings suggest that the compound may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2,4,6-trimethyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide has been evaluated in preclinical studies. Results indicate that it exhibits good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. Additionally, the compound has shown low toxicity in animal models, further supporting its safety profile.

Clinical trials are currently underway to assess the safety and efficacy of 2,4,6-trimethyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide in human subjects. Preliminary data from phase I trials have been promising, with no serious adverse events reported. These trials are expected to provide valuable insights into the potential therapeutic applications of this compound.

In conclusion, 2,4,6-trimethyl-N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}benzamide (CAS No. 2097892-07-2) is a promising compound with a unique chemical structure and diverse biological activities. Its anti-inflammatory and neuroprotective properties make it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing therapeutic options for various diseases.